8-Bromo-2,6-dimethylimidazo[1,2-a]pyridine

• IUPAC Name: 8-bromo-2,6-dimethylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C9H9BrN2/c1-6-3-8(10)9-11-7(2)5-12(9)4-6/h3-5H,1-2H3
• InChI Key: PUYCNLJKBFVUQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C=C(N=C2C(=C1)Br)C
• Molecular Formula: C9H9BrN2
• DSSTOX Substance ID: DTXSID40827490
• Molecular Weight: 225.08 g/mol
• CAS RN: 847446-51-9

Description

“8-Bromo-2,6-dimethylimidazo[1,2-a]pyridine” is a chemical compound with the molecular weight of 225.09. It is recognized as a significant fused bicyclic 5–6 heterocycles.

Synthesis Analysis

The synthesis of this compound is desirable due to its wide range of applications in various branches of chemistry. The synthesis of this scaffold employs different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the Inchi Code: 1S/C9H9BrN2/c1-6-3-8(10)9-11-7(2)5-12(9)4-6/h3-5H,1-2H3.

Scientific Research Applications

Antimicrobial and Antituberculosis Activity

8-Bromo-2,6-dimethylimidazo[1,2-a]pyridine derivatives have been explored for their potential in treating bacterial infections and tuberculosis. Studies have shown that certain derivatives, such as imidazo[1,2-a]pyridine-3-carboxamides, demonstrate remarkable selectivity and potency against multi-drug resistant tuberculosis strains. These compounds exhibit strong antimicrobial activity, making them a promising class of agents in the fight against resistant bacterial strains (Moraski et al., 2011).

Synthesis and Structural Analysis

The synthesis and structural elucidation of various this compound derivatives have been a focus of research. Techniques such as NMR spectroscopy and X-ray crystallography have been used to confirm the structures of these compounds. These studies are crucial in developing new therapeutic agents as they provide insights into the molecular structure and potential biological activities (Jabri et al., 2023).

Antibacterial and Antioxidant Properties

Research on this compound derivatives has also revealed their significant antibacterial and antioxidant properties. These compounds have been shown to be effective against both Gram-positive and Gram-negative bacterial strains. Additionally, they exhibit good antioxidant properties, further broadening their potential applications in pharmaceuticals (Variya et al., 2019).

Corrosion Inhibition

These derivatives have also been evaluated for their role in corrosion inhibition. Studies have demonstrated that certain imidazo[1,2-a]pyridine derivatives can effectively inhibit the corrosion of mild steel in acidic environments. This property is particularly important in industrial applications where corrosion resistance is crucial (Saady et al., 2021).

Applications in Medicinal Chemistry

The imidazo[1,2-a]pyridine scaffold, to which this compound belongs, is recognized for its broad range of applications in medicinal chemistry. It is involved in the development of compounds with anticancer, antimycobacterial, antileishmanial, anticonvulsant, and antimicrobial activities. This makes the scaffold a valuable target for structural modifications in the search for new therapeutic agents (Deep et al., 2016).

Safety and Hazards

The safety information for “8-Bromo-2,6-dimethylimidazo[1,2-a]pyridine” includes hazard statements H315, H319, and H335. These indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

8-Bromo-2,6-dimethylimidazo[1,2-a]pyridine is a member of the imidazo[1,2-a]pyridines class of compounds . These compounds are known for their wide range of applications in medicinal chemistry . .

Mode of Action

Imidazo[1,2-a]pyridines are known to undergo various radical reactions for direct functionalization . These reactions can occur through transition metal catalysis, metal-free oxidation, and photocatalysis strategies .

Biochemical Pathways

The functionalization of imidazo[1,2-a]pyridines, a class to which this compound belongs, is known to be an efficient strategy for the construction of imidazo[1,2-a]pyridine derivatives .

Result of Action

Some imidazo[1,2-a]pyridine analogues have shown significant activity against multidrug-resistant tuberculosis .